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Compound of Interest

Compound Name: 4-Bromopyridine-3-boronic acid

Cat. No.: B582264

An In-depth Technical Guide on the Handling and Storage of 4-Bromopyridine-3-boronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromopyridine-3-boronic acid is a valuable building block in organic synthesis, particularly
in cross-coupling reactions such as the Suzuki-Miyaura coupling to form carbon-carbon bonds.
[1] Its utility in the synthesis of complex molecules makes it a key reagent for the development
of novel pharmaceutical compounds and other functional materials.[1][2] Proper handling and
storage of this compound are critical to ensure its stability, reactivity, and the safety of
laboratory personnel. This guide provides a comprehensive overview of the best practices for
the handling and storage of 4-Bromopyridine-3-boronic acid.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of 4-Bromopyridine-3-boronic
acid is fundamental for its safe handling.
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Property Value Reference
CAS Number 1256355-39-1 [3][4]
Molecular Formula C5H5BBrNO2 [3]
Molecular Weight 201.82 g/mol [3]

IUPAC Name ;Arc-inomopyridin-3-y|)boronic 3]

Purity Typically =95% [2][3]
Appearance Solid / Lyophilized powder [5]

Safety and Hazard Information

4-Bromopyridine-3-boronic acid and related boronic acids are hazardous materials that

require careful handling to avoid adverse health effects. The following table summarizes the

key hazard information.
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Hazard Category

Description

GHS Pictogram

Precautionary
Statements

P261, P264, P270,

o Harmful if swallowed, P271, P280,
Acute Toxicity (Oral, ) ] ]
) in contact with skin, or ~ GHSO07[3] P301+P312,
Dermal, Inhalation) .
if inhaled.[6][7] P302+P352,
P304+P340[6]
P264, P280,
Skin Causes skin irritation. P302+P352,
_ o GHSO07[3]
Corrosion/Irritation [61[71[8] P332+P313, P362[6]
[81[°]
P280,
Serious Eye Causes serious eye
o S GHSO07[3] P305+P351+P338,
Damage/Eye Irritation irritation.[6][7][8]
P337+P313[6][10]
Specific Target Organ ] P261, P271,
o _ May cause respiratory
Toxicity (Single T GHSO07][3] P304+P340, P312,
irritation.[6][7][8]
Exposure) P403+P233[6][9]

Handling Protocols

Adherence to strict handling protocols is essential to minimize exposure and maintain the

integrity of the compound.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-Bromopyridine-3-boronic acid.

» Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.[11]

» Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn.[12]

Gloves must be inspected before use and changed frequently, especially if contaminated.[11]

o Body Protection: A lab coat that covers the entire body should be worn.[11]
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e Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
should be used if there is a risk of inhaling dust.[7][10]

Engineering Controls

o Ventilation: All handling of 4-Bromopyridine-3-boronic acid should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[10][13]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the
immediate work area.[10]

General Handling Practices

» Avoid all personal contact, including inhalation of dust.[9][14]

Do not eat, drink, or smoke in the laboratory.[13][14]

Wash hands thoroughly after handling the compound.[10][14]

Keep containers securely sealed when not in use.[9][14]

Avoid dust formation.[7]

Use only non-sparking tools and take precautionary measures against static discharge.

Storage Recommendations

Proper storage is crucial for maintaining the stability and shelf-life of 4-Bromopyridine-3-
boronic acid. Boronic acids are known to be sensitive to air and moisture, which can lead to
degradation.
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Storage Condition

Recommendation

Rationale

Store at 0-8 °C for short-term

storage.[3] For long-term

Low temperatures slow down

Temperature potential degradation
storage, temperatures of -20°C
pathways.
to -80°C are recommended.[5]
Store under an inert o
Prevents oxidation and
Atmosphere atmosphere (e.g., argon or ]
) hydrolysis.
nitrogen).[7][9]
] Keep in a tightly closed, Protects from atmospheric
Container ) ) ] o
suitable container.[9][10] moisture and contamination.
) Store in a dry, well-ventilated Minimizes exposure to
Location

place.[7][10]

moisture and ensures safety.

Incompatibilities

Store away from strong
oxidizing agents and strong
bases.[7]

Prevents potentially hazardous

reactions.

Experimental Workflow

The following diagram illustrates a typical workflow for handling 4-Bromopyridine-3-boronic

acid in a laboratory setting, from receiving to disposal.
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Preparation

Receive Compound

LN

Inspect Container for Damage Review Safety Data Sheet (SDS)

\

Transfer to Appropriate Storage
(0-8°C or -20°C, Inert Atmosphere)

Handling and Use

Equilibrate to Room Temperature
(in desiccator)

i

Weigh Required Amount
(in fume hood)

i

Add to Reaction Vessel Reseal and Return to Storage

Cleanup and Disposal

Decontaminate Glassware and Equipment

'

Dispose of Contaminated Materials
(as hazardous waste)
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Mitigation Strategies

Refrigeration/ Inert Atmosphere " .
Stabilizes Stabilizes Stabilizes Stabilizes
Storage & Handling Conditions

Atmosphere
(Inert vs. Air)

4-Bromopyridine-3-boronic acid
(Stable Form)

Temperature Moisture Light Exposure

High Temp Oxygen Promotes Can Promote

Accelerates 'Promotes Oxidation \Hydrolysis Degradation Degradation Pathways

Degradation Products

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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